2,3'-Bipyridine, 1,1'-dioxide

• IUPAC Name: 1-oxido-2-(1-oxidopyridin-1-ium-3-yl)pyridin-1-ium
• InChI: InChI=1S/C10H8N2O2/c13-11-6-3-4-9(8-11)10-5-1-2-7-12(10)14/h1-8H
• InChI Key: SHNLJOWODFYYDR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=[N+](C(=C1)C2=C[N+](=CC=C2)[O-])[O-]
• Molecular Formula: C10H8N2O2
• DSSTOX Substance ID: DTXSID90483585
• Molecular Weight: 188.18 g/mol
• CAS RN: 30651-23-1

Description

2,3'-Bipyridine, 1,1'-dioxide (BPYD) is a heterocyclic organic compound that has been extensively studied for its potential applications in various fields of science. BPYD is a versatile molecule that has been used as a ligand in coordination chemistry, as an electron acceptor in organic photovoltaics, and as a fluorescent probe in biological imaging.

Scientific Research Applications

Electrochemical Studies

2,3'-Bipyridine, 1,1'-dioxide has been studied for its electrochemical properties. The electrochemical behaviors of 2,2′-bipyridine-1,1′-dioxide and related compounds were explored, particularly focusing on their reduction at the dropping mercury electrode at different pH values. These studies are significant for understanding the electroactivity related to the structure of these compounds (Cantin, Richard, Alary, & Serve, 1988).

Catalytic Activity in Carbon Dioxide Reduction

Research has demonstrated the application of 2,2'-bipyridine derivatives in the reduction of carbon dioxide. For instance, Re(bipy-tBu)(CO)3Cl, a complex with a 2,2'-bipyridine derivative, showed improved catalytic activity for reducing carbon dioxide to carbon monoxide (Smieja & Kubiak, 2010). Similarly, a molecular ruthenium electrocatalyst utilizing a bulky bipyridine ligand was effective in reducing carbon dioxide to CO and formate (Machan, Sampson, & Kubiak, 2015).

Coordination Compounds

2,3'-Bipyridine, 1,1'-dioxide has been used in synthesizing coordination compounds with various metals. Studies have reported the synthesis and characterization of coordination compounds with 2,2′-bipyridine-1,1′-dioxide and various oxycations like thorium and molybdenum (Madan & Donohue, 1966). These findings are crucial for understanding the interactions and properties of these complex compounds.

Synthesis of Derivatives and Polymers

Research has explored the synthesis of various derivatives and polymers involving 2,3'-Bipyridine, 1,1'-dioxide. For example, a new bi-SO3H ionic liquid based on 2,2′-bipyridine was synthesized and used as an efficient catalyst (Shirini et al., 2014). Additionally, coordination polymers constructed from 2,2′-bipyridine-3,3′-dicarboxylic acid 1,1′-dioxide ligands were developed, demonstrating novel structures and potential applications (Tang et al., 2011).